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Compound of Interest

Compound Name: 4-Chloro-2-vinylpyrimidine

Cat. No.: B11751572

Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-Chloro-4-vinylpyrimidine

Lead Application Scientist's Note: This guide addresses the safe handling and risk

management for 2-Chloro-4-vinylpyrimidine (CAS No. 131467-02-2). Due to the limited

availability of a comprehensive, formally published Safety Data Sheet (SDS) for this specific

compound, this document has been constructed by synthesizing data from supplier-provided

information and robust safety profiles of structurally analogous compounds, including various

chlorinated pyrimidines and vinylpyridines. This approach allows for a scientifically grounded

and cautious operational guide tailored for research and development professionals.

Core Hazard Profile and GHS Classification
2-Chloro-4-vinylpyrimidine is classified as a hazardous substance. The primary risks

associated with this compound are acute toxicity upon ingestion and irritation to the skin, eyes,

and respiratory system.[1] The Globally Harmonized System (GHS) provides a universal

framework for communicating these hazards.

Table 1: GHS Classification for 2-Chloro-4-vinylpyrimidine
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation

Source: Synthesized from supplier safety data.[1]

The GHS pictograms provide an immediate visual warning of the associated risks.

Understanding these symbols is the first step in safe handling.

Caption: GHS Pictogram and associated hazards.

Physicochemical Properties & Inherent Reactivity
Understanding the chemical nature of 2-Chloro-4-vinylpyrimidine is fundamental to anticipating

its behavior and implementing appropriate safety controls.

Table 2: Physicochemical Data

Property Value Source

CAS Number 131467-02-2 [1]

Molecular Formula C₆H₅ClN₂ [1]

Molecular Weight 140.57 g/mol [1]

Purity ≥95% (typically stabilized) [1]

LogP 1.93 [1]

Hydrogen Bond Acceptors 2 [1]
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Causality of Reactivity:
Nucleophilic Substitution: The pyrimidine ring is an electron-deficient aromatic system. This

deficiency is further amplified by the electron-withdrawing nature of the two nitrogen atoms

and the chlorine substituent. Consequently, the chlorine atom at the 2-position is a labile

leaving group, highly susceptible to displacement by nucleophiles. This is a common

reactivity pattern for chloropyrimidines and is a key consideration for incompatibility.[2][3]

Vinyl Group Polymerization: The vinyl group (-CH=CH₂) is prone to polymerization, which

can be initiated by heat, light, or radical initiators. Commercial samples are often stabilized

with inhibitors like tert-Butylcatechol (TBC) to prevent this.[1] Uninhibited or aged material

may undergo spontaneous, potentially exothermic, polymerization.

Thermal Decomposition: In the event of a fire or excessive heating, thermal decomposition

can occur. The presence of chlorine and nitrogen in the structure means that hazardous

gases such as nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂), and

hydrogen chloride (HCl) gas will be liberated.[4][5]

Incompatible Materials: To prevent hazardous reactions, avoid contact with:

Strong Oxidizing Agents: Can react violently with the vinyl group and the pyrimidine ring.[6]

[7]

Strong Acids: May catalyze polymerization or other decomposition reactions.[5]

Strong Bases and Nucleophiles: Will readily displace the chlorine atom in a potentially

exothermic substitution reaction.

Metals: Certain metals may catalyze decomposition or polymerization.[7]

Laboratory Protocol for Safe Handling and Storage
A multi-layered approach to safety, encompassing engineering controls, administrative

procedures, and personal protective equipment (PPE), is essential.

Engineering Controls & Storage
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Ventilation: All handling of solid 2-Chloro-4-vinylpyrimidine and any solutions must be

conducted in a certified chemical fume hood to mitigate inhalation risks.[1][6]

Storage: Store containers in a dry, cool, and well-ventilated place.[4][6] It is recommended to

keep the material refrigerated and protected from light to maintain quality and inhibit

polymerization.[4][6] Ensure the container is tightly closed to prevent moisture contact.[6]

Personal Protective Equipment (PPE) Workflow
The selection of PPE is not a one-size-fits-all process. It requires a risk-based assessment of

the specific experimental procedure.
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Start: Task Involving
2-Chloro-4-vinylpyrimidine

Assess Scale:
Solid or Solution?

Quantity?

Solid Weighing/Transfer

Solid

Solution Preparation/Use

Solution

Mandatory Base PPE:
• Nitrile Gloves (min.)

• Safety Glasses with Side Shields
• Lab Coat

Enhanced PPE for Splash Risk:
• Chemical Goggles

• Face Shield
• Impermeable Apron

Potential for Splash
or Aerosolization

Glove Integrity Check:
Inspect before use.

Change immediately if contaminated.

No Splash Risk

Proceed with Experiment

Click to download full resolution via product page

Caption: Risk-based workflow for PPE selection.
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Step-by-Step Handling Protocol
Pre-Operation: Read and understand this safety guide. Ensure the chemical fume hood is

operational and the work area is clear of incompatible materials.

PPE Donning: Put on all required PPE as determined by the workflow above. For handling

the solid, nitrile gloves, a lab coat, and safety glasses are the minimum requirement.

Weighing/Transfer: Conduct all transfers of the solid compound within the fume hood. Use

tools (spatulas, weigh boats) that can be easily decontaminated. Avoid creating dust.[6]

Solution Preparation: When dissolving, add the solid to the solvent slowly. Be aware of any

potential exothermic reactions, although unlikely with common organic solvents, it is a good

practice.

Post-Operation: Tightly seal the main container. Decontaminate any surfaces that may have

come into contact with the chemical. Wash hands thoroughly with soap and water after

removing gloves.[1] Contaminated clothing should be removed and laundered before reuse.

Emergency Response and First Aid
Immediate and appropriate action is critical in the event of an exposure or spill.

Table 3: First Aid Measures
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Exposure Route Action Rationale and Citation

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If feeling unwell, call

a POISON CENTER or doctor.

The compound is a respiratory

irritant. Fresh air removes the

source and medical attention is

for symptomatic relief.[6]

Skin Contact

Take off immediately all

contaminated clothing. Wash

the affected area with plenty of

soap and water. If skin irritation

occurs, get medical

advice/attention.

Immediate washing is

necessary to remove the

irritant. Medical attention is

required if irritation persists.[6]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

Thorough rinsing is crucial to

remove the chemical and

minimize damage to the eye.

Persistent irritation requires

professional evaluation.[6]

Ingestion

Rinse mouth. Do NOT induce

vomiting. Call a POISON

CENTER or doctor

immediately if you feel unwell.

The compound is harmful if

swallowed. Vomiting can

cause aspiration. Immediate

medical advice is critical.[5][7]

[8]

Spill Response:
For small spills in a fume hood:

Alert Personnel: Inform others in the immediate area.

Containment: Use an inert absorbent material (e.g., vermiculite, sand) to cover the spill.

Collection: Sweep up the absorbed material and place it into a suitable, labeled container for

hazardous waste disposal.[4]
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Decontamination: Clean the spill area with an appropriate solvent, followed by soap and

water.

Waste Disposal: Dispose of all contaminated materials (absorbent, gloves, etc.) as

hazardous waste.[6]

Toxicology and Carcinogenicity
Acute Effects: The primary acute effects are irritation and harm if swallowed, as indicated by

the H-statements.[1][5] Ingestion may lead to irritation of the mucous membranes.[5]

Chronic Effects: There is no specific data available on the long-term toxicological effects of

2-Chloro-4-vinylpyrimidine.

Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is

identified as a probable, possible, or confirmed human carcinogen by IARC, NTP, or OSHA.

This statement is based on the absence of data and the classification of similar compounds.

Disposal Considerations
All waste containing 2-Chloro-4-vinylpyrimidine, including empty containers, contaminated

absorbents, and PPE, must be treated as hazardous waste.[6]

Procedure: Dispose of contents and container to an approved waste disposal plant.[6] Do

not mix with other waste streams unless explicitly permitted. Ensure containers are properly

labeled for hazardous waste collection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety data sheet (SDS) for 4-Chloro-2-vinylpyrimidine].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11751572/docs#safety-data-sheet-sds-for-4-chloro-
2-vinylpyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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